Cas no 688020-91-9 (BENZALDEHYDE, 4-AMINO-3,5-BIS(TRIFLUOROMETHYL)-)

• Product Name: BENZALDEHYDE, 4-AMINO-3,5-BIS(TRIFLUOROMETHYL)-
• CAS No: 688020-91-9
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 3350132
• PubChem ID: 85968163
• Update Time: 2025-04-21

BENZALDEHYDE, 4-AMINO-3,5-BIS(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 4-AMINO-3,5-BIS(TRIFLUOROMETHYL)-
• 4-amino-3,5-bis-trifluoromethyl-benzaldehyde
• 688020-91-9
• 4-Amino-3,5-bis(trifluoromethyl)benzaldehyde
• SCHEMBL3316289

• Inchi： 1S/C9H5F6NO/c10-8(11,12)5-1-4(3-17)2-6(7(5)16)9(13,14)15/h1-3H,16H2
• InChI Key： FVMUFCGLSXSSIU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=C(N)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 257.02753276Da
• Monoisotopic Mass: 257.02753276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų